Oxazosulfyl

• IUPAC Name: 2-(3-ethylsulfonylpyridin-2-yl)-5-(trifluoromethylsulfonyl)-1,3-benzoxazole
• InChI: InChI=1S/C15H11F3N2O5S2/c1-2-26(21,22)12-4-3-7-19-13(12)14-20-10-8-9(5-6-11(10)25-14)27(23,24)15(16,17)18/h3-8H,2H2,1H3
• InChI Key: PTQBEFQWTBZMED-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(N=CC=C1)C2=NC3=C(O2)C=CC(=C3)S(=O)(=O)C(F)(F)F
• Molecular Formula: C15H11F3N2O5S2
• DSSTOX Substance ID: DTXSID601337387
• Molecular Weight: 420.4 g/mol
• CAS RN: 1616678-32-0

Description

Oxazosulfyl is a useful research compound. Its molecular formula is C15H11F3N2O5S2 and its molecular weight is 420.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Insecticide Mechanism and Efficacy

• Oxazosulfyl is identified as a novel sulfyl class of insecticides. It exhibits potent and cross-spectrum insecticidal activity. Research on the American cockroach (Periplaneta americana) revealed that this compound paralyzes these insects for more than 7 days. The mechanism involves the stabilization of voltage-gated sodium channels in the slow-inactivated state in the insect's nervous system, specifically inhibiting sodium currents (Suzuki & Yamato, 2021).

Biological Activities of Oxazole Derivatives

• Oxazoles, a category to which this compound belongs, are important in medicinal chemistry due to their wide spectrum of biological activities. They are used as intermediates for synthesizing new chemical entities. Oxazole derivatives have been increasingly studied for their therapeutic potentials in various medical applications (Kakkar & Narasimhan, 2019).

Application in Experimental Colitis Models

• Oxazolone, related to this compound, is used in experimental models to study colitis, specifically in a model called Oxazolone colitis (OC). OC has a histological resemblance to human ulcerative colitis and is mediated by IL-13-producing NK-T cells. This model provides insight into the pathogenesis and potential treatment methods for ulcerative colitis (Heller et al., 2002).

Anticancer Research

• Oxazoles, including this compound, are significant in anticancer research. Their structure, containing oxygen and nitrogen atoms, allows for various interactions with enzymes and receptors, making them useful in the discovery of new drugs. Recent reports on the use of oxazole-based compounds in anticancer research highlight their potential as therapeutic agents (Chiacchio et al., 2020).

Energetic Materials and Chemistry

• Studies on energetic materials, including those containing oxazole structures, provide insights into the assembly of diverse N-O building blocks. These materials exhibit high density, moderate to good thermal stability, and excellent detonation properties, suggesting potential applications in energetic materials (Zhang & Shreeve, 2014).

Coordination Chemistry

• Oxazoline ligands, closely related to this compound, have been used in transition metal-catalyzed asymmetric organic syntheses. They offer versatility in ligand design and straightforward synthesis from available precursors, making them valuable in coordination chemistry (Gómez, Muller, & Rocamora, 1999).

Broad-Spectrum Insecticide Development

• The development of this compound as a broad-spectrum insecticide is significant in addressing increasing resistance to existing insecticides. It shows effective control of various insect pests, including Hemiptera, Lepidoptera, and Coleoptera (Ito et al., 2021).

Metal-Free Synthesis in Drug Discovery

• Metal-free reactions for synthesizing oxazole heterocycles have gained prominence due to the toxicity and cost of some transition-metal-catalyzed reactions. This approach is crucial in contemporary drug discovery research, given the diverse biological functions of oxazoles (Ibrar et al., 2016).

Electro-Optical and Charge Transport Properties

• Oxazole compounds have multifunctional applications, such as in organic light emitting diodes and photovoltaic materials. Studies on their structural, electro-optical, charge transport, and nonlinear optical properties contribute to understanding the structure-property relationship in these applications (Irfan et al., 2018).

Photo-Oxidation Kinetics

• Research into the reaction of oxazole with singlet oxygen provides insights into the physicochemical properties of oxazole, crucial in heterocycle chemistry. Understanding these reactions helps elucidate the diverse functions of oxazole in both natural and medicinal species (Zeinali et al., 2020).